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Introduction
The CLAVATA3/EMBRYO-SURROUNDING REGION-RELATED 25 (CLE25) peptide is a

crucial signaling molecule in plants, playing a key role in the long-distance regulation of

stomatal aperture, particularly in response to dehydration stress.[1][2] Originating in the roots,

this peptide travels through the vascular system to the leaves, where it induces stomatal

closure to minimize water loss.[1][2][3] The mechanism involves the upregulation of abscisic

acid (ABA) biosynthesis, a central hormone in plant stress responses.[1][2][3][4][5][6][7]

Understanding the optimal application of CLE25 is vital for research into plant water-use

efficiency, drought resistance, and the development of novel agrochemicals. These application

notes provide a comprehensive guide to utilizing CLE25 peptide in stomatal closure assays,

including optimal concentrations, detailed experimental protocols, and an overview of the

underlying signaling pathway.

Data Presentation: Optimal CLE25 Peptide
Concentrations
The efficacy of CLE25 peptide in inducing stomatal closure is dose-dependent. The optimal

concentration can vary based on the plant species and experimental conditions. Below is a

summary of effective concentrations reported in studies on Arabidopsis thaliana.
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Concentration Observation Plant Material
Incubation
Time

Reference

1 nM

Effective in

inducing

stomatal closure

Detached

Rosette Leaves
3 hours [6]

10 nM

Effective in

inducing

stomatal closure

Detached

Rosette Leaves
3 hours [6]

100 nM

Effective in

inducing

stomatal closure

Detached

Rosette Leaves
3 hours [6]

1 µM (1000 nM)

Effective in

inducing

stomatal closure

Detached

Rosette Leaves
3 hours [6]

Note: For initial assays, a concentration range of 10 nM to 100 nM is recommended to elicit a

significant and reproducible stomatal response. Higher concentrations (up to 1 µM) can be

used to ensure a maximal response.

CLE25 Signaling Pathway in Stomatal Closure
Under dehydration stress, the CLE25 gene is upregulated in the roots. The resulting peptide

acts as a long-distance signal.[2][3][7] In the leaves, CLE25 is perceived by the BARELY ANY

MERISTEM (BAM) receptor-like kinases, specifically BAM1 and BAM3.[1][2][3][4] This ligand-

receptor interaction triggers a downstream signaling cascade that leads to the increased

expression of NINE-CIS-EPOXYCAROTENOID DIOXYGENASE 3 (NCED3), a pivotal enzyme

in the ABA biosynthesis pathway.[3][4][5][7] The subsequent rise in ABA levels activates the

well-established ABA signaling cascade in guard cells, leading to ion efflux, loss of turgor, and

ultimately, stomatal closure.[4][5]
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Caption: CLE25 peptide signaling from root to leaf for stomatal closure.

Experimental Protocols
This section provides a detailed methodology for a stomatal closure assay using CLE25
peptide on detached leaves, a common and effective method for quantifying stomatal

responses.

Materials and Reagents
Plant Material: Fully expanded rosette leaves from 3- to 4-week-old Arabidopsis thaliana

plants (or other species of interest). Plants should be well-watered and grown under

controlled conditions (e.g., 16h light/8h dark cycle).

CLE25 Peptide: Synthetic CLE25 peptide (e.g., Arg-Lys-Val-Hyp-Asn-Gly-Hyp-Asp-Pro-Ile-

His-Asn) of high purity.[8] Prepare a stock solution (e.g., 1 mM in sterile water or 0.01%

acetonitrile) and store at -20°C.

Incubation Buffer (MES/KOH):

10 mM MES (2-(N-morpholino)ethanesulfonic acid)

5 mM KCl
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50 µM CaCl₂

Adjust pH to 6.15 with KOH.

Microscope: Light microscope with magnification up to 400x.

Microscope Slides and Coverslips.

Image Analysis Software: ImageJ or similar software for measuring stomatal apertures.[9]

[10]

Petri Dishes or Multi-well plates.

Forceps.

Experimental Workflow Diagram
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1. Leaf Detachment
(From well-watered, light-adapted plants)

2. Pre-incubation
(Incubation buffer under light for 2-3h to open stomata)

3. Peptide Treatment
(Transfer to buffer with CLE25 or Mock control)

4. Incubation
(Incubate for a defined period, e.g., 3 hours)

5. Epidermal Peel or Direct Imaging
(Prepare slides for microscopy)

6. Microscopy & Image Capture
(Capture images of multiple stomata)

7. Data Analysis
(Measure stomatal aperture width and length using ImageJ)

Click to download full resolution via product page

Caption: Workflow for the CLE25-induced stomatal closure assay.

Step-by-Step Procedure
Plant Preparation: Use healthy, turgid leaves from plants that have been kept under light for

at least 2-3 hours to ensure stomata are initially open.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15602921?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Leaf Detachment: Carefully excise fully expanded leaves using a sharp razor blade or

forceps.

Pre-incubation for Stomatal Opening:

Float the detached leaves, abaxial (lower) side down, in a petri dish containing MES/KOH

incubation buffer.

Place the dish under light at a constant temperature for 2-3 hours to induce maximal

stomatal opening.

CLE25 Peptide Treatment:

Prepare fresh dilutions of CLE25 peptide in the incubation buffer to the desired final

concentrations (e.g., 1 nM, 10 nM, 100 nM, 1 µM).

Include a "mock" or "control" treatment containing the same concentration of the peptide

solvent (e.g., 0.01% acetonitrile or sterile water) in the incubation buffer.

Carefully transfer the pre-incubated leaves to the petri dishes containing the respective

CLE25 concentrations or the mock solution.

Incubation: Incubate the leaves under the same light and temperature conditions for a set

duration, typically 2 to 3 hours.

Sample Preparation for Microscopy:

Method A: Epidermal Peels: Gently peel a small section of the abaxial epidermis from the

leaf using fine-tipped forceps. This method provides a clear, single layer of cells for

imaging.[9]

Method B: Direct Leaf Mounting: Mount a small piece of the treated leaf directly onto a

microscope slide in a drop of the incubation buffer. This method is faster but may have

lower image quality.[9]

Microscopy and Image Acquisition:

Immediately view the epidermal peels or leaf sections under a light microscope.
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Capture clear, high-resolution images of the stomata at 400x magnification. For each

treatment, capture images from at least three different leaves, with 20-30 stomata

measured per leaf to ensure statistical significance.

Data Analysis and Measurement:

Use image analysis software like ImageJ to measure the width and length of the stomatal

pore (aperture).[9][10]

The stomatal aperture is typically reported as the ratio of width to length to normalize for

variations in stomatal size.

Perform statistical analysis (e.g., Student's t-test or ANOVA) to determine the significance

of the observed differences between control and CLE25-treated samples.

Conclusion
The CLE25 peptide is a potent, endogenous regulator of stomatal closure. The protocols and

data presented here offer a robust framework for researchers investigating plant water relations

and stress signaling. By employing the specified nanomolar concentrations and the detailed

stomatal closure assay, scientists can effectively study the function of CLE25 and explore its

potential applications in enhancing crop resilience to drought.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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